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Compound of Interest

Compound Name: Dipropyl malonate

Cat. No.: B072706

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Dipropyl malonate (CAS 1117-19-7), a common reagent in organic synthesis.
Adherence to these procedures is critical for minimizing risks and ensuring responsible
disposal.

Immediate Safety and Personal Protective
Equipment (PPE)

Dipropyl malonate is classified as a substance that causes skin irritation and serious eye
irritation.[1][2] Therefore, appropriate personal protective equipment must be worn at all times
when handling this chemical.

Engineering Controls: It is recommended to handle Dipropyl malonate in a well-ventilated
area, preferably within a chemical fume hood to minimize inhalation exposure.[3]

Personal Protective Equipment:

o Eye and Face Protection: Chemical safety goggles are mandatory to protect against
splashes. In situations with a higher risk of splashing, a face shield should be worn in
addition to goggles.

e Skin Protection:
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o Gloves: Wear chemical-resistant gloves. While specific permeation data for Dipropyl
malonate is not readily available, nitrile or neoprene gloves are generally recommended
for handling esters. It is crucial to inspect gloves for any signs of degradation or puncture
before use and to change them immediately if contamination is suspected.

o Lab Coat: A standard laboratory coat should be worn to protect street clothing and skin
from accidental contact.

o Closed-toe Shoes: Always wear closed-toe shoes in a laboratory setting.

Operational Plan: From Handling to Disposal

A systematic approach to handling Dipropyl malonate will further enhance safety and
operational efficiency.

Handling Procedures:

Preparation: Before starting any work, ensure that all necessary PPE is readily available and
in good condition. Locate the nearest eyewash station and safety shower.

¢ Dispensing: When transferring Dipropyl malonate, do so carefully to avoid splashing. Use
appropriate tools such as a graduated cylinder or a pipette with a proper bulb.

e Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames, as Dipropyl malonate is a combustible liquid.

o Post-handling: After handling, wash your hands thoroughly with soap and water, even if you
were wearing gloves.

Spill Management:
In the event of a spill, immediate and appropriate action is necessary.

o Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the
immediate vicinity and ensure adequate ventilation.

o Containment: For small spills, use an inert absorbent material like vermiculite or sand to
contain the liquid.
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o Cleanup: Carefully scoop up the absorbed material into a designated, labeled waste
container.

o Decontamination: Clean the spill area with soap and water.
Disposal Plan:
All waste containing Dipropyl malonate must be treated as hazardous waste.

e Waste Collection: Collect all Dipropyl malonate waste, including contaminated absorbent
materials and disposable PPE, in a clearly labeled, sealed container.

o Storage: Store the waste container in a designated, well-ventilated area away from
incompatible materials.

» Disposal: Dispose of the hazardous waste through your institution's designated chemical
waste disposal program, following all local, state, and federal regulations.[1][3] Do not pour
Dipropyl malonate down the drain.

First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

» Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
soap and water. If skin irritation occurs, seek medical attention.[3][4]

 Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. If breathing is difficult, provide oxygen. Seek medical attention.[3][5]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[3]

Quantitative Safety Data
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BENCHE

For quick reference, the following table summarizes key quantitative safety data for Dipropyl

malonate.
Property Value
CAS Number 1117-19-7
Molecular Formula CoH1604
Molecular Weight 188.22 g/mol
Boiling Point 229 °C
Melting Point -77°C
Flash Point 100 °C
Specific Gravity 1.01

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Dipropyl

malonate, from preparation to disposal.
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Caption: Logical workflow for the safe handling of Dipropyl malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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